4-Piperidinemethanamine, N-(((2S)-7-chloro-2,3-dihydro-1,4-benzodioxin-2-yl)methyl)-1-(2-methoxyphenyl)-

• CAS No.: 246517-66-8
• Molecular Formula: C22H27ClN2O3
• Molecular Weight: 402.9 g/mol
• IUPAC Name: N-[[(3S)-6-chloro-2,3-dihydro-1,4-benzodioxin-3-yl]methyl]-1-[1-(2-methoxyphenyl)piperidin-4-yl]methanamine
• InChI: InChI=1S/C22H27ClN2O3/c1-26-20-5-3-2-4-19(20)25-10-8-16(9-11-25)13-24-14-18-15-27-21-7-6-17(23)12-22(21)28-18/h2-7,12,16,18,24H,8-11,13-15H2,1H3/t18-/m0/s1
• InChI Key: QHLRKDSRGUZHSH-SFHVURJKSA-N
• Isomeric SMILES: COC1=CC=CC=C1N2CCC(CC2)CNC[C@H]3COC4=C(O3)C=C(C=C4)Cl
• SMILES: COC1=CC=CC=C1N2CCC(CC2)CNCC3COC4=C(O3)C=C(C=C4)Cl
• Synonyms: BTS 79 018; BTS 79018; BTS-79 018; BTS-79018; BTS79018

Description

BTS-79018 is a small molecule drug initially developed by Abbott Laboratories. It is known for its role as an antagonist to serotonin receptors (5-HT receptors), dopamine D2 receptors, and dopamine D3 receptors . The compound has been studied for its potential therapeutic applications, particularly in the treatment of schizophrenia .

Preparation Methods

The synthesis of BTS-79018 involves several key steps:

Cyclization: The cyclization of 5-chloro-2-hydroxybenzaldehyde with chiral glycidyl tosylate in the presence of potassium carbonate in dimethylformamide yields the condensation product.

Oxidation: This product is then oxidized using m-chloroperbenzoic acid to form a formyl ester.

Hydroxymethylation: The formyl ester undergoes hydroxymethylation with sodium methoxide in methanol to produce hydroxymethyl benzodioxane.

Tosylation: The hydroxymethyl benzodioxane is tosylated using tosyl chloride in pyridine.

Condensation: Finally, the tosylate is condensed with 1-(2-methoxyphenyl)piperidin-4-ylmethylamine in the presence of potassium carbonate and potassium iodide in boiling acetonitrile.

Chemical Reactions Analysis

BTS-79018 undergoes various chemical reactions, including:

Oxidation: The initial oxidation step involves m-chloroperbenzoic acid, which converts the condensation product into a formyl ester.

Substitution: The tosylation reaction involves the substitution of a hydroxyl group with a tosyl group using tosyl chloride in pyridine.

Condensation: The final condensation step involves the reaction of the tosylate with an amine in the presence of potassium carbonate and potassium iodide.

Scientific Research Applications

Chemistry: The compound’s synthesis and reactions have been studied to develop efficient synthetic routes for biologically active molecules.

Biology: BTS-79018’s role as a receptor antagonist makes it a valuable tool for studying receptor functions and interactions.

Medicine: The compound has been investigated for its potential therapeutic applications in treating schizophrenia and other diseases involving serotonin and dopamine receptors.

Industry: The synthesis and production methods of BTS-79018 can be applied to the industrial production of similar compounds.

Mechanism of Action

BTS-79018 exerts its effects by antagonizing serotonin receptors (5-HT receptors), dopamine D2 receptors, and dopamine D3 receptors . By blocking these receptors, the compound can modulate neurotransmitter activity, which is crucial in the treatment of conditions like schizophrenia .

Comparison with Similar Compounds

BTS-79018 is similar to other receptor antagonists such as:

MKC-242: Another serotonin receptor antagonist used in the treatment of psychiatric disorders.

WB4101: A compound with similar receptor antagonistic properties.

BSF-190555: Shares a similar synthetic route and receptor antagonistic properties.

BTS-79018 is unique due to its specific combination of receptor targets, making it a valuable compound for studying the interactions between serotonin and dopamine receptors .